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Compound of Interest

Compound Name: 2-Phenylethanimine

Cat. No.: B1246399 Get Quote

This document provides essential safety and logistical information for the proper disposal of 2-
Phenylethanimine (also known as Phenethylamine), ensuring the safety of laboratory

personnel and compliance with regulatory standards. The following procedures are designed

for researchers, scientists, and drug development professionals.

Immediate Safety and Hazard Profile
2-Phenylethanimine is a hazardous substance that requires careful handling.[1] It is classified

as a combustible liquid that is toxic if swallowed and harmful in contact with skin or if inhaled.[2]

[3][4][5] The substance causes severe skin burns, eye damage, and is extremely destructive to

the tissues of mucous membranes and the upper respiratory tract.[2][3][5] It is also harmful to

aquatic life.[2]

Key Hazards:

Toxicity: Acute oral, dermal, and inhalation toxicity.[3]

Corrosivity: Causes severe skin burns and is corrosive to metals.[2][3][5]

Flammability: Combustible liquid, and its dust can form explosive mixtures with air.[1][2][4]

Incompatibility: Reacts with strong oxidizing agents, strong acids, bases, and strong

reducing agents.[1][6][7][8]
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Quantitative Hazard Data
The following table summarizes key quantitative data for 2-Phenylethanimine.

Property Value Source(s)

Oral Toxicity (LD50) 287 mg/kg (Rat) [2]

400 mg/kg (Mouse) [1]

Flash Point 81°C (178°F) - closed cup [8]

pH
11.5 (4.3 g/L aqueous solution

at 20°C)
[6][7]

Explosive Limits 1.0% - 5.5% by volume [6][7]

Vapor Density 4.18 (Air = 1) [8]

Standard Operating Procedure for Disposal
Adherence to a clear, step-by-step process is critical for the safe disposal of 2-
Phenylethanimine waste. All waste must be managed in accordance with local, state, and

federal regulations.[1][2]

Step 1: Waste Characterization and Classification
Before disposal, the waste must be properly characterized. As a corrosive and toxic chemical,

2-Phenylethanimine waste is considered hazardous.

Corrosivity (EPA Hazardous Waste Code D002): Waste is considered corrosive if it has a pH

less than or equal to 2 or greater than or equal to 12.5, or if it corrodes steel at a specified

rate.[9][10] While a dilute solution has a pH of 11.5, concentrated waste 2-
Phenylethanimine may meet the pH 12.5 threshold.[6][7]

Toxicity: The material's oral LD50 value indicates significant toxicity.[2]

Transportation Classification: For transportation, it is classified as UN2922, Corrosive Liquid,

Toxic, N.O.S. (Benzeneethanamine), Hazard Class 8, Subsidiary Class 6.1, Packing Group

II.[4]
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Your institution's Environmental Health and Safety (EHS) department should be consulted to

confirm the final waste codes and disposal requirements.

Step 2: Required Personal Protective Equipment (PPE)
When handling 2-Phenylethanimine for disposal, the following PPE is mandatory:

Eye Protection: Chemical safety goggles and a face shield.[5]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected

before use and disposed of properly after handling.[5]

Skin and Body Protection: A lab coat or a complete chemical-resistant suit.[5]

Respiratory Protection: Use in a well-ventilated area, preferably under a chemical fume

hood.[4][11] If exposure limits may be exceeded, a NIOSH/MSHA approved respirator is

required.[4]

Step 3: Segregation and Storage of Waste
Proper segregation prevents dangerous chemical reactions.

Keep in Original or Designated Containers: Do not mix 2-Phenylethanimine waste with

other waste streams.[2] Use the original container if possible, or a designated, corrosion-

resistant container with a resistant inner liner.[2]

Avoid Incompatibles: Store waste away from strong oxidizing agents, strong acids, and

metals.[4][6][8]

Secure Storage: Keep waste containers tightly closed in a cool, dry, and well-ventilated area

designated for hazardous waste.[4][5] Containers should be kept upright to prevent leakage.

[5] Store locked up.[2][4]

Step 4: Labeling of Waste Containers
Properly label the waste container with the following information:

The words "Hazardous Waste"
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The full chemical name: "2-Phenylethanimine" or "Phenethylamine"

The specific hazards (e.g., "Corrosive," "Toxic")

The accumulation start date

Your name and laboratory contact information

Step 5: Final Disposal
Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste.

Use a Licensed Disposal Facility: The waste must be transported by a licensed hazardous

waste hauler to an approved waste disposal plant.[2][4] Never dispose of 2-
Phenylethanimine down the drain or in regular trash.[2][5]

Emergency Procedures for Spills
Accidental spills must be managed promptly and safely.

Minor Spills:

Remove all sources of ignition.[1]

Ensure adequate ventilation.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible material (e.g.,

vermiculite, dry sand).

Collect the absorbed material using non-sparking tools and place it in a suitable, labeled

container for hazardous waste disposal.[1]

Clean the spill area thoroughly.

Major Spills:

Evacuate the area immediately.
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Alert personnel in the vicinity and contact your institution's emergency response team or

EHS department.[1]

Prevent the spill from entering drains.[2][5]

Disposal Process Visualization
The following diagram illustrates the decision-making workflow for the proper disposal of 2-
Phenylethanimine.
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Preparation & Assessment

Containment & Storage

Disposal & Emergency

Identify 2-Phenylethanimine Waste

Wear Required PPE:
- Goggles & Face Shield

- Resistant Gloves
- Lab Coat

Characterize Waste:
- Corrosive (D002?)

- Toxic

Segregate from Incompatibles
(Acids, Oxidizers)

Use Corrosion-Resistant,
Sealed Container

Label Container:
'Hazardous Waste', Chemical Name, Hazards

Store in Designated Cool,
Dry, Ventilated Area

Contact EHS for Pickup

Disposal by Licensed
Hazardous Waste Vendor

Spill Occurs

Minor Spill:
Absorb, Collect, Clean

Small & Contained

Major Spill:
Evacuate & Alert EHS

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Phenylethanimine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1246399?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-254290.pdf
https://www.sigmaaldrich.com/TW/en/sds/ALDRICH/241008?userType=undefined
https://bg.cpachem.com/msds?num=SB57840&dnl=sd_-_2-Phenylethylamine_%5BCAS_64-04-0%5D_%28SB57840%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13402AD&productDescription=2-PHENYLETHYLAMINE+50ML&vendorId=VN00024248&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1231470053_2-PHENYLETHYLAMINECASNO64-04-0MSDS.pdf
https://www.chembk.com/en/chem/2-Phenylethylamine
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0738336.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0738336.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Phenethylamine
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4827
https://www.benchchem.com/product/b1246399#2-phenylethanimine-proper-disposal-procedures
https://www.benchchem.com/product/b1246399#2-phenylethanimine-proper-disposal-procedures
https://www.benchchem.com/product/b1246399#2-phenylethanimine-proper-disposal-procedures
https://www.benchchem.com/product/b1246399#2-phenylethanimine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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